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Compound of Interest

Compound Name: EINECS 261-799-1

Cat. No.: B1624200

A comprehensive guide for researchers, scientists, and drug development professionals on the
physicochemical properties, biological activity, and toxicity of linear alkylbenzene sulfonates
(LAS) versus branched alkylbenzene sulfonates (BAS).

Introduction:

While the European Inventory of Existing Commercial Chemical Substances (EINECS) number
261-799-1 is formally assigned to sodium 4-oxovalerate, the inquiry for a comparative analysis
including its "branched isomers" points to a broader interest in the isomers of
dodecylbenzenesulfonate. Dodecylbenzenesulfonate is a major anionic surfactant used in a
wide range of applications, from household detergents to industrial processes. It exists as a
complex mixture of isomers, which can be broadly categorized into linear alkylbenzene
sulfonates (LAS) and branched alkylbenzene sulfonates (BAS). The structure of the alkyl chain
—whether it is linear or branched—profoundly influences the compound's physicochemical
properties, biological activity, and environmental fate. This guide provides a detailed
comparative analysis of LAS and BAS, supported by experimental data and standardized
protocols, to aid researchers in understanding their distinct characteristics.

Physicochemical Properties

The arrangement of the alkyl chain in dodecylbenzenesulfonate isomers significantly impacts
their behavior in solution, particularly their surface activity. Key parameters for evaluating
surfactant performance include the critical micelle concentration (CMC) and surface tension.
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Table 1: Comparison of Physicochemical Properties of Linear vs. Branched

Dodecylbenzenesulfonate

Property

Linear
Alkylbenzene
Sulfonate (LAS)

Branched
Alkylbenzene
Sulfonate (BAS)

Key Differences &
Implications

Critical Micelle

Lower (e.g., ~1.2-2.9

mM for sodium

A lower CMC
indicates that LAS is

more efficient at

) Higher forming micelles,
Concentration (CMC) dodecylbenzenesulfon o _ _
which is crucial for its
ate)[1]
detergent and
solubilizing properties.
LAS is more effective
Lower (e.g., ~28 at reducing the
Surface Tension at mN/m for sodium High surface tension of
igher
CMC (yCMC) dodecylbenzenesulfon g water, leading to
ate) better wetting and
foaming properties.[2]
The linear structure of
- ] LAS allows for more
Solubility Generally higher Lower ) ]
effective hydration of
the molecule.
LAS typically

Foaming Properties

Superior foaming

Good foaming, but

generally less stable

produces a more
stable and persistent
foam, which can be
advantageous in

cleaning applications.

[2]

Biological Activity and Environmental Fate

The biological activity of dodecylbenzenesulfonate isomers is primarily related to their

interaction with cell membranes, a consequence of their amphiphilic nature. A critical
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differentiator between LAS and BAS is their biodegradability, which has significant
environmental implications.

Table 2: Comparison of Biological Activity and Environmental Fate of Linear vs. Branched

Dodecylbenzenesulfonate
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Linear

Branched

Key Differences &

Aspect Alkylbenzene Alkylbenzene L

Implications
Sulfonate (LAS) Sulfonate (BAS)
The linear alkyl chain
of LAS is readily
attacked by microbial
enzymes, leading to
Low to moderate ] o
) ) ) ) ) rapid degradation in
Primary High (>95% in (highly variable

Biodegradation

standard tests)[3]

depending on

branching)

the environment. The
branched structure of
BAS hinders
enzymatic breakdown,
resulting in greater

persistence.

Aquatic Toxicity

More toxic on an

acute basis

Less toxic on an acute

basis

While acutely more
toxic, the rapid
biodegradation of LAS
mitigates its long-term
environmental impact.
The persistence of
BAS can lead to
chronic exposure and
adverse effects in

aquatic ecosystems.

Mechanism of Action

Disruption of cell
membranes, protein

denaturation.

Similar to LAS, but
with potentially more
pronounced
membrane
perturbation due to
the bulky branched

Both isomers exert
their primary biological
effect by interfering
with the lipid bilayer of
cell membranes,
leading to increased

permeability and cell

structure. lysis at sufficient
concentrations.
Toxicity to Aquatic Organisms:
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The aquatic toxicity of dodecylbenzenesulfonate isomers is a critical consideration for their

environmental risk assessment. The toxicity is influenced by the length and structure of the

alkyl chain.

Table 3: Aquatic Toxicity of Linear vs. Branched Dodecylbenzenesulfonate

Linear Branched
. . Alkylbenzene Alkylbenzene
Test Organism  Endpoint Reference
Sulfonate Sulfonate
(LAS) (BAS)
Fish (e.g., )
Generally higher
Oncorhynchus 96-hour LC50 ~2.3 mg/L ]
) (less toxic)
myKkiss)
Varies with chain
Daphnia Generally higher

(Daphnia magna)

48-hour EC50

length (e.g., C12
~5.9 mg/L)

(less toxic)

Algae
(Pseudokirchneri

ella subcapitata)

72-hour EC50

Varies with chain

length

Generally higher

(less toxic)

LC50: The concentration of a substance that is lethal to 50% of the test organisms. EC50: The

concentration of a substance that causes a specified effect in 50% of the test organisms.

Mandatory Visualizations
Signaling Pathway of Surfactant-induced Cellular Stress

Surfactants like dodecylbenzenesulfonate can induce cellular stress by disrupting the cell

membrane, leading to a cascade of intracellular events. This diagram illustrates a generalized

pathway of surfactant-induced cytotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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